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Compound of Interest

Compound Name:
Dimethyl pyrimidine-4,6-

dicarboxylate

CAS No.: 6345-43-3

Cat. No.: B1295420

Get Quote

Document Control:

Subject: Dimethyl pyrimidine-4,6-dicarboxylate (CAS: 6345-43-3)[1]

Classification: High-Purity Organic Intermediate

Primary Hazard: Irritant (Skin/Eye/Respiratory), Moisture Sensitive[2]

Version: 1.0 (Research Grade)

Executive Summary & Compound Profile
Dimethyl pyrimidine-4,6-dicarboxylate is a critical heterocyclic building block used

extensively in the synthesis of pharmaceutical candidates (specifically immunomodulators and

collagen metabolism regulators) and as a ligand in Metal-Organic Frameworks (MOFs).

As a Senior Application Scientist, I must emphasize that while the acute toxicity of this

compound is moderate (GHS Category 4), its operational risk lies in its chemical lability. The
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ester functionalities at positions 4 and 6 are susceptible to hydrolysis. Mishandling not only

poses an irritation risk to the operator but, more critically, degrades the reagent into its

constituent dicarboxylic acid, compromising stoichiometric integrity in downstream applications

like MOF assembly or nucleophilic substitutions.

Physicochemical Data Table
Property Value Context for Handling

CAS Number 6345-43-3
Primary identifier for

inventory/SDS.

Molecular Formula C₈H₈N₂O₄ Diester derivative.

Molecular Weight 196.16 g/mol
Critical for stoichiometric

calculations.

Physical State White to Off-white Solid
Dust generation is the primary

exposure vector.

Solubility DMSO, Methanol, DCM
Avoid aqueous solvents for

storage.

Melting Point 138-142 °C
Thermally stable under

standard processing.

Reactivity Moisture Sensitive
Hydrolyzes to Pyrimidine-4,6-

dicarboxylic acid.

Hazard Mechanics & Toxicology
Unlike generic solvents, the hazard profile of this solid is driven by its interaction with biological

moisture.

The Hydrolysis Mechanism of Irritation
The primary GHS classifications (H315, H319, H335) stem from the compound's electrophilic

nature. Upon contact with mucous membranes (eyes, respiratory tract) or sweaty skin, the

methyl ester groups undergo partial hydrolysis. This releases methanol (minor) and generates

localized carboxylic acid protons (major), leading to chemical irritation.
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H302 (Harmful if swallowed): Systemic absorption can interfere with nucleic acid metabolism

due to the pyrimidine core.

H319 (Causes serious eye irritation): High risk due to the rapid dissolution of the solid in tear

fluid.

Operational Protocols: The "Self-Validating"
Workflow
To ensure both safety and data integrity, follow this closed-loop handling process. This protocol

is designed to prevent "silent degradation"—where the compound looks fine but has hydrolyzed

enough to ruin a reaction.

Diagram 1: Safe Handling & Integrity Workflow
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Figure 1: Operational workflow emphasizing visual quality control (QC) to detect moisture

damage before synthesis.

Step-by-Step Methodology
A. Storage (The Defense Line)

Requirement: Store at 2–8°C (preferred) or cool room temperature in a tightly sealed

container.

The Scientist's Insight: Do not rely solely on the cap. Wrap the cap junction with Parafilm. If

the bottle is opened frequently, store the bottle inside a secondary desiccator or a resealable

bag with silica gel packets.

Why? Repeated thermal cycling (fridge to bench) causes condensation inside the bottle,

accelerating hydrolysis.
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B. Weighing & Transfer
PPE Setup: Nitrile gloves (0.11 mm minimum), safety goggles (not just glasses), and a lab

coat.

Engineering Control: All weighing must occur inside a Chemical Fume Hood or a powder

containment enclosure.

The "Static" Check: Pyrimidine esters are often static-prone powders. Use an anti-static gun

or polonium strip if the powder "flies."

Caution: Flying powder increases inhalation risk (H335).

Transfer: Use a glass or stainless steel spatula. Avoid plastic spatulas if using organic

solvents immediately, as static buildup is higher.

C. Solubilization
Solvent Choice: Use Anhydrous DMSO or DMF for stock solutions.

Protocol:

Add solvent to the powder, not powder to solvent (prevents clumping).

Vortex immediately.

Critical Check: If the solution turns cloudy or precipitates upon standing in air, it has likely

absorbed water and hydrolyzed. Discard and restart.

Emergency Response & Waste Management
Spill Cleanup (Dry Method)
Do not use wet towels. Water will activate the ester, creating a sticky, acidic mess that is harder

to clean.

Isolate: Evacuate the immediate area if the spill is significant (>10g) and dust is airborne.

Sweep: Use a dry brush and dustpan or a HEPA-filter vacuum.
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Neutralize: Only after the bulk solid is removed, wipe the surface with a mild alkaline solution

(1% Sodium Bicarbonate) to neutralize any microscopic acidic residues, followed by water.

First Aid
Eye Contact: Flush immediately for 15 minutes.[2] Note: The pain may be delayed; do not

stop flushing early.

Skin Contact: Wash with soap and water.[3][4] Do not use alcohol-based sanitizers, as they

may increase the transdermal absorption of the pyrimidine ring.

Scientific Context: Degradation Pathways
Understanding how this molecule breaks down is essential for troubleshooting failed reactions

(e.g., low yields in amide coupling).

Diagram 2: Hydrolysis Degradation Pathway
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Figure 2: The degradation pathway. The formation of the dicarboxylic acid (Red) changes the

solubility profile and reactivity of the reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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